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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-difluorobenzene

Cat. No.: B1294941 Get Quote

In the landscape of modern synthetic chemistry, building blocks that offer a combination of

predictable reactivity and the ability to impart desirable properties are invaluable. 1,4-Dibromo-
2,5-difluorobenzene (CAS 327-51-5) has emerged as a cornerstone intermediate for

researchers in drug development, materials science, and agrochemicals.[1][2] Its symmetrically

substituted benzene core, featuring two bromine atoms ripe for cross-coupling and two

electron-withdrawing fluorine atoms, provides a unique electronic and structural profile.[1]

The presence of fluorine is particularly significant. In pharmaceutical applications, fluorine

atoms can enhance metabolic stability, lipophilicity, and binding affinity of active pharmaceutical

ingredients (APIs).[1][3] In materials science, the C-F bond contributes to thermal stability and

influences the electronic properties of organic semiconductors and polymers, making it a key

component in the development of Organic Light-Emitting Diodes (OLEDs).[4][5] This guide

moves beyond a simple recitation of data to explore the causality behind this molecule's utility,

offering field-proven insights into its reactivity and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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